Cas no 4188-62-9 (Pentanoic acid, 5-(3-carboxypropoxy)-)

Pentanoic acid, 5-(3-carboxypropoxy)- structure
4188-62-9 structure
Product Name:Pentanoic acid, 5-(3-carboxypropoxy)-
CAS No:4188-62-9
MF:C9H16O5
MW:204.220343589783
CID:334822
PubChem ID:18542010
Update Time:2025-04-19

Pentanoic acid, 5-(3-carboxypropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-(3-carboxypropoxy)-
    • 5-(3-carboxypropoxy)pentanoic acid
    • 5-Oxasebacicacid
    • Valeric acid, 5-(3-carboxypropoxy)- (7CI,8CI)
    • DTXSID90594943
    • 4188-62-9
    • SCHEMBL4068458
    • Inchi: 1S/C9H16O5/c10-8(11)4-1-2-6-14-7-3-5-9(12)13/h1-7H2,(H,10,11)(H,12,13)
    • InChI Key: WMXNDBRYPCXXCH-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)O)CCCCC(=O)O

Computed Properties

  • Exact Mass: 204.09978
  • Monoisotopic Mass: 204.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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